Cas no 1361229-76-6 (4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid)

• Product Name: 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid
• CAS No: 1361229-76-6
• MF: C₁₈H₁₄N₂O₄S
• MW: 354.379763126373
• CID: 3164144
• PubChem ID: 57342036
• Update Time: 2025-05-20

4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid
• 4-[2-[(4-methoxybenzoyl)amino]-1,3-thiazol-5-yl]benzoic acid
• Q27461049
• 1361229-76-6
• JJD41480
• BDBM50420563
• 4-[2-(4-methoxybenzamido)-1,3-thiazol-5-yl]benzoic acid
• SCHEMBL12525952
• 4-[2-[(4-Methoxyphenyl)carbonylamino]-1,3-Thiazol-5-Yl]benzoic Acid
• CK2 inhibitor 10
• CK2-IN-3b
• CASEIN KINASE II INHIBITOR VIII
• NCGC00386716-01
• E99032
• 4-(2-(4-methoxybenzamido)thiazol-5-yl)benzoic acid
• LEC22976
• GLXC-01624
• CHEMBL2087023

• MDL： MFCD28127268
• Inchi： 1S/C18H14N2O4S/c1-24-14-8-6-12(7-9-14)16(21)20-18-19-10-15(25-18)11-2-4-13(5-3-11)17(22)23/h2-10H,1H3,(H,22,23)(H,19,20,21)
• InChI Key： UPIVZLFKYMNZDG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1C=CC(C(=O)O)=CC=1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 354.06742811Da
• Monoisotopic Mass: 354.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Additional information on 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid

Research Brief on 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid (CAS: 1361229-76-6): Recent Advances and Applications

The compound 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid (CAS: 1361229-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole-based derivative exhibits promising biological activities, particularly in the modulation of key signaling pathways involved in inflammation and cancer. Recent studies have focused on its potential as a small-molecule inhibitor targeting specific kinases and receptors, making it a candidate for therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural-activity relationship (SAR) of 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid, highlighting its binding affinity for the TGF-β receptor kinase. The study demonstrated that the methoxybenzoyl moiety enhances the compound's selectivity, while the thiazolylbenzoic acid backbone contributes to its stability in physiological conditions. These findings suggest its potential as a lead compound for TGF-β pathway inhibition, which is implicated in fibrosis and metastatic cancers.

Another notable advancement comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team synthesized a series of analogs of 1361229-76-6, optimizing its pharmacokinetic properties. The lead analog exhibited improved oral bioavailability and sustained plasma concentrations in preclinical models, paving the way for further development as an anti-inflammatory agent. The study also emphasized the compound's low cytotoxicity, a critical factor for clinical translation.

Beyond its therapeutic potential, 4-2-(4-Methoxybenzoyl)amino-5-thiazolylbenzoic Acid has also been investigated as a chemical probe for studying protein-protein interactions. A 2024 Nature Chemical Biology paper detailed its use in disrupting the interaction between HSP90 and its client proteins, offering insights into chaperone-mediated protein folding. This application underscores the compound's versatility in both drug discovery and basic research.

In conclusion, recent studies on 1361229-76-6 highlight its multifaceted roles in drug development and chemical biology. Its optimized derivatives and mechanistic insights position it as a valuable tool for targeting kinase-dependent pathways and protein interactions. Future research is expected to focus on clinical validation and expanding its applications to other disease models.